Ethanethiol

• CAS No.: 75-08-1
• Product Name: Ethanethiol
• Molecular Formula: C2H5SH; C2H6S
• Molecular Weight: 62.14 g/mol
• IUPAC Name: ethanethiol
• Standard InChI: InChI=1S/C2H6S/c1-2-3/h3H,2H2,1H3
• Standard InChIKey: DNJIEGIFACGWOD-UHFFFAOYSA-N
• SMILES: CCS
• Canonical SMILES: CCS
• Boiling Point: 93.9 °F at 760 mm Hg (USCG, 1999); 35.1 °C; 35 °C; 93.9°F; 95°F
• Colorform: Colorless liquid [Note: A gas above 95 degrees F].
• Density: 0.826 at 68 °F (USCG, 1999); 0.8315 at 25 °C/4 °C; Relative density (water = 1): 0.839; 0.833-0.839; 0.826; 0.84
• Flash Point: less than 0 °F (USCG, 1999); -48.3 °C (Closed cup); -54 °C (Closed cup); -48.3 °C; -55°F
• Melting Point: -234 °F (USCG, 1999); -147.8 °C; -144.4 °C; -234°F; -228°F
• Physical Description: Ethyl mercaptan appears as a clear colorless low-boiling liquid (boiling point 97°F) with an overpowering, garlic-like/skunk-like odor. Flash point -55°F. Less dense than water and very slightly soluble in water. Vapors are heavier than air. Vapors may irritate nose and throat. May be toxic if swallowed, by inhalation or by contact. Added to natural gas as an odorant. Used as a stabilizer for adhesives.; Liquid; liquid; COLOURLESS LIQUID WITH PUNGENT ODOUR.; Colourless to yellow liquid; Fruity, sulfur aroma; Colorless liquid with a strong, skunk-like odor.; Colorless liquid with a strong, skunk-like odor. [Note: A gas above 95°F.]
• Description: Ethyl mercaptan appears as a clear colorless low-boiling liquid (boiling point 97°F) with an overpowering, garlic-like/skunk-like odor. Flash point -55°F. Less dense than water and very slightly soluble in water. Vapors are heavier than air. Vapors may irritate nose and throat. May be toxic if swallowed, by inhalation or by contact. Added to natural gas as an odorant. Used as a stabilizer for adhesives.
• Related CAS: 811-50-7 (mercury(+2) salt); 811-51-8 (hydrochloride salt)
• Shelf Life: May deteriorate in normal storage and cause hazard.
• Solubility: 0.7 % (NIOSH, 2016); 0.17 M; 15.6 mg/mL at 25 °C; Soluble in alcohol, ether, petroleum naphtha; Soluble in acetone, dilute alkali; In water, 15,603 mg/L at 25 °C; Solubility in water, g/100ml at 20 °C: 0.68; Slightly soluble in water; Soluble (in ethanol); 0.7%
• Synonyms: Ethyl Hydrosulfide; Ethyl Mercaptan; Ethyl Thioalcohol; Mercaptoethane; NSC 93877; Thioethanol; Thioethyl Alcohol
• Vapor Density: 2.14 (Air= 1); Relative vapor density (air = 1): 2.14
• Vapor Pressure: 442 mm Hg (NIOSH, 2016); 529.30 mmHg; 529 mm Hg at 25 °C /Extrapolated/; Vapor pressure, kPa at 20 °C: 58.9; 442 mmHg
• PubChem Compound: 6343
• Last Modified: Nov 11 2021